4-bromo-1,3-dimethyl-N-[4-(1-piperidinylcarbonyl)phenyl]-1H-pyrazole-5-carboxamide

• Molecular Formula: C18H21BrN4O2
• Molecular Weight: 405.3 g/mol
• IUPAC Name: 4-bromo-2,5-dimethyl-N-[4-(piperidine-1-carbonyl)phenyl]pyrazole-3-carboxamide
• InChI: InChI=1S/C18H21BrN4O2/c1-12-15(19)16(22(2)21-12)17(24)20-14-8-6-13(7-9-14)18(25)23-10-4-3-5-11-23/h6-9H,3-5,10-11H2,1-2H3,(H,20,24)
• InChI Key: ZWJQYPJJVUKRHX-UHFFFAOYSA-N
• SMILES: CC1=NN(C(=C1Br)C(=O)NC2=CC=C(C=C2)C(=O)N3CCCCC3)C

Description

4-bromo-1,3-dimethyl-N-[4-(1-piperidinylcarbonyl)phenyl]-1H-pyrazole-5-carboxamide, also known as BRD-7288, is a small molecule inhibitor that has been extensively studied for its potential use in scientific research. This compound was first synthesized in 2011, and since then, it has been used to investigate various biological processes and pathways.

Mechanism of Action

The mechanism of action of 4-bromo-1,3-dimethyl-N-[4-(1-piperidinylcarbonyl)phenyl]-1H-pyrazole-5-carboxamide is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and proteins involved in various biological processes. Specifically, this compound has been shown to inhibit the activity of bromodomain-containing proteins (BRDs), which are involved in the regulation of gene expression.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects, depending on the specific biological system being studied. In cancer cells, this compound has been shown to induce apoptosis (programmed cell death) and inhibit the expression of certain genes involved in cancer cell growth and proliferation. In other systems, this compound has been shown to have anti-inflammatory effects and improve insulin sensitivity.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-bromo-1,3-dimethyl-N-[4-(1-piperidinylcarbonyl)phenyl]-1H-pyrazole-5-carboxamide in lab experiments is its specificity for certain proteins and enzymes, which allows researchers to investigate specific biological pathways and processes. Additionally, this compound is relatively easy to synthesize and purify, making it accessible to a wide range of researchers. However, one limitation of using this compound is that its effects can vary depending on the specific biological system being studied, which can make it difficult to generalize results.

Future Directions

There are several potential future directions for research on 4-bromo-1,3-dimethyl-N-[4-(1-piperidinylcarbonyl)phenyl]-1H-pyrazole-5-carboxamide. One area of interest is in the development of more potent and selective inhibitors of BRDs, which could have greater therapeutic potential. Additionally, more research is needed to fully understand the mechanisms of action of this compound and its effects on different biological systems. Finally, there is potential for the development of new drug delivery methods that could improve the efficacy and safety of this compound and other small molecule inhibitors.

Synthesis Methods

The synthesis of 4-bromo-1,3-dimethyl-N-[4-(1-piperidinylcarbonyl)phenyl]-1H-pyrazole-5-carboxamide involves several steps, including the reaction of 4-bromo-1,3-dimethyl-5-nitropyrazole with 4-(1-piperidinylcarbonyl)phenylboronic acid, followed by reduction with sodium borohydride and subsequent hydrolysis to yield the final product. This synthesis method has been optimized and improved over time, resulting in high yields and purity of this compound.

Scientific Research Applications

4-bromo-1,3-dimethyl-N-[4-(1-piperidinylcarbonyl)phenyl]-1H-pyrazole-5-carboxamide has been used in numerous scientific studies to investigate its potential as a therapeutic agent. One of the most promising applications of this compound is in the field of cancer research, where it has been shown to inhibit the growth and proliferation of cancer cells. This compound has also been studied for its potential use in treating inflammation, cardiovascular disease, and metabolic disorders.